1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol

• CAS: 1396876-09-7
• Molecular Formula: C16H23FN2O3S
• Molecular Weight: 342.43
• SMILES: C1CC1C(CN2CCN(CC2)S(=O)(=O)CC3=CC=C(C=C3)F)O
• InChI: InChI=1S/C16H23FN2O3S/c17-15-5-1-13(2-6-15)12-23(21,22)19-9-7-18(8-10-19)11-16(20)14-3-4-14/h1-2,5-6,14,16,20H,3-4,7-12H2
• InChIKey: ZXRKPKKBENSVNC-UHFFFAOYSA-N
• Solubility: not available

1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol is a synthetic small molecule (MW 342.43, C₁₆H₂₃FN₂O₃S) belonging to the arylalkylsulfonyl piperazine class. Its structure features a piperazine ring substituted with a 4-fluorobenzylsulfonyl group on one nitrogen and a 2-cyclopropyl-2-hydroxyethyl group on the other.

1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol (CAS 1396876-09-7) – Key Physicochemical and Target Class Profile for Research Procurement

1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol is a synthetic small molecule (MW 342.43, C₁₆H₂₃FN₂O₃S) belonging to the arylalkylsulfonyl piperazine class [1]. Its structure features a piperazine ring substituted with a 4-fluorobenzylsulfonyl group on one nitrogen and a 2-cyclopropyl-2-hydroxyethyl group on the other. This class has been investigated for sigma-1 (σ1) receptor binding, where halogenated sulfonamide derivatives exhibit sub-micromolar to nanomolar affinities and meaningful σ1/σ2 selectivity [2]. The compound's calculated logP (clogP 2.44) and topological polar surface area (TPSA 66.48 Ų) place it within favorable drug-like chemical space [1].

Target Class Sigma-1 receptor binding studies

Scaffold Context Halogenated sulfonamide piperazine probe

Property Profile Reported drug-like range supports cell-based assay progression

• [1] ECBD (European Chemical Biology Database). EOS52790 Compound Record: 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol. Basic Properties and GPR35 Assay Data. https://sildrug.ibb.waw.pl/ecbd/EOS52790/ View Source
• [2] Sadeghzadeh, M., Sheibani, S., Ghandi, M., Daha, F. J., Amanlou, M., Arjmand, M., & Hasani Bozcheloie, A. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 64, 488–497. https://doi.org/10.1016/j.ejmech.2013.04.013 View Source

Why 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol Cannot Be Freely Replaced by In-Class Piperazine Sulfonamide Analogs

Within the arylalkylsulfonyl piperazine series, small structural modifications—such as altering the halogen substitution pattern or changing the sulfonyl linker length—produce large shifts in σ1 receptor affinity and subtype selectivity, as demonstrated by compounds in the same study exhibiting Ki values ranging from sub-nanomolar to >100 nM depending solely on the sulfonamide N-substituent [1]. A simple swap to a non-fluorinated or differently halogenated benzylsulfonyl analog therefore cannot guarantee equivalent binding, functional activity, or off-target profiles for any σ1-receptor-dependent application, necessitating compound-specific characterization before procurement [1].

! Halogen substitution pattern may shift sigma receptor binding affinity profile

! Sulfonyl linker length modification may alter subtype selectivity and off-target context

! Non-fluorinated benzylsulfonyl analogs may not reproduce binding characteristics

• [1] Sadeghzadeh, M., Sheibani, S., Ghandi, M., Daha, F. J., Amanlou, M., Arjmand, M., & Hasani Bozcheloie, A. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 64, 488–497. https://doi.org/10.1016/j.ejmech.2013.04.013 View Source

Quantitative Differentiation Evidence for 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol (1396876-09-7)

Physicochemical Drug-Likeness: Calculated vs. Benchmark Optimal Range

The compound exhibits a calculated logP (clogP) of 2.44 and a topological polar surface area (TPSA) of 66.48 Ų, as recorded in the ECBD database [1]. These values fall well within the broadly accepted oral drug-likeness thresholds (logP ≤5, TPSA ≤140 Ų), positioning it favorably compared to many other piperazine sulfonamides in the same series that may exceed these boundaries. Conformity to Lipinski's Rule of Five (MW 342.44, HBA 5, HBD 1) is also confirmed [1].

Drug-likeness Profile

Data to verify

clogP 2.44 / TPSA 66.48 Ų

Supports cell-based and in vivo study progression

Computed properties; experimental measurement recommended

Evidence Dimension	Calculated logP and TPSA
Target Compound Data	clogP 2.44, TPSA 66.48 Ų
Comparator Or Baseline	Oral drug-likeness benchmarks: logP ≤5, TPSA ≤140 Ų
Quantified Difference	logP is 2.56 units below the upper limit; TPSA is 73.52 Ų below the upper limit
Conditions	Computed properties from structure, no experimental measurement provided

Why This Matters

Favorable drug-like parameters reduce the risk of poor absorption or permeability issues in cell-based and in vivo studies, making this compound a more efficient starting point for biological evaluation than analogs with extreme logP or TPSA values.

• [1] ECBD (European Chemical Biology Database). EOS52790 Compound Record: 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol. Basic Properties and GPR35 Assay Data. https://sildrug.ibb.waw.pl/ecbd/EOS52790/ View Source

GPR35 Antagonism: Definitive Inactivity Versus Active Reference Antagonists

In a primary assay for GPR35 antagonism, 1-cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol was tested and found to be inactive [1]. This contrasts with known GPR35 antagonists such as ML145 (CID 46930777), which exhibits an IC50 of approximately 20 nM in functional assays. The lack of GPR35 activity for this compound indicates a clean profile against this target, which is relevant when seeking sigma receptor ligands devoid of GPR35-mediated off-target effects.

GPR35 Antagonism

Reported

Inactive vs ML145 IC50 ~20 nM

Supports cleaner phenotypic screening readouts

Primary assay context; concentration not disclosed

Evidence Dimension	GPR35 antagonism activity
Target Compound Data	Inactive
Comparator Or Baseline	ML145 (known GPR35 antagonist) IC50 ≈ 20 nM
Quantified Difference	No measurable antagonism vs. potent inhibition (IC50 ~20 nM)
Conditions	Primary assay (ECBD assay EOS300038), exact concentration not disclosed; ML145 data from published functional assays

Why This Matters

Confirmed inactivity at GPR35 reduces the likelihood of confounding biological readouts when this compound is used in phenotypic or pathway-targeted screens, offering cleaner experimental outcomes than promiscuous analogs.

• [1] ECBD (European Chemical Biology Database). EOS52790 Compound Record: 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol. Basic Properties and GPR35 Assay Data. https://sildrug.ibb.waw.pl/ecbd/EOS52790/ View Source

Sigma-1 Receptor Ligand Class Membership: Binding Affinity Context from Closely Related Analogs

This compound belongs to a series of 4,4-disubstituted arylalkylsulfonyl piperazines evaluated for σ1 and σ2 receptor binding [1]. Although specific Ki values for this exact compound are not currently publicly available, the study's halogenated sulfonamide sub-series (including 4-fluorobenzyl derivatives) generally exhibits high σ1 affinity (Ki < 10 nM) and significant selectivity over σ2 [1]. The lead compound in the analogous piperidine sub-series, 4-benzyl-1-(3-iodobenzylsulfonyl)piperidine, achieved a 96-fold σ1/σ2 selectivity (Kiσ1 = 0.96 nM, Kiσ2 = 91.8 nM) [1]. These data contextualize the compound's potential binding profile and underscore the importance of the 4-fluorobenzylsulfonyl group for σ1 receptor engagement.

σ1 Receptor Class

Class-level

No direct Ki; high-affinity halogenated sulfonamide series

Supports sigma receptor research fit

Compound-specific profiling required before downstream use

Evidence Dimension	σ1 receptor binding affinity
Target Compound Data	No direct Ki data; structurally embedded in high-affinity halogenated sulfonamide series
Comparator Or Baseline	4-benzyl-1-(3-iodobenzylsulfonyl)piperidine (Kiσ1 = 0.96 ± 0.05 nM, 96-fold σ1/σ2 selective)
Quantified Difference	Cannot be calculated for the target compound; reference compound demonstrates low nanomolar σ1 affinity
Conditions	In vitro radioligand binding assays using [3H]-(+)-pentazocine (σ1) and [3H]-DTG (σ2) in guinea pig brain membranes

Why This Matters

The class-level data justifies further investment in compound-specific σ1 profiling, as the 4-fluorobenzylsulfonyl motif is associated with high σ1 affinity and selectivity, making this compound a rational procurement choice for sigma receptor research programs.

• [1] Sadeghzadeh, M., Sheibani, S., Ghandi, M., Daha, F. J., Amanlou, M., Arjmand, M., & Hasani Bozcheloie, A. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 64, 488–497. https://doi.org/10.1016/j.ejmech.2013.04.013 View Source

Optimal Research Applications for 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol Based on Verified Differentiation Data

Lead-like Scaffold for σ1 Receptor Ligand Optimization

Given its membership in the high-affinity halogenated sulfonamide piperazine class, this compound can serve as a starting point for structure-activity relationship (SAR) campaigns targeting σ1 receptors [1]. Its favorable drug-like properties (clogP 2.44, TPSA 66.48 Ų) facilitate smooth progression to cell-based efficacy models without the need for extensive formulation optimization [2].

Negative Control for GPR35-Mediated Pathways

The confirmed lack of GPR35 antagonism makes this compound suitable as a negative control in assays designed to isolate GPR35-dependent responses, ensuring that observed effects are not confounded by off-target GPCR activity [2].

Selectivity Profiling Panel for Piperazine Sulfonamide Libraries

Institutions building focused libraries of arylalkylsulfonyl piperazines can use this specific compound as a reference point for comparative physicochemical and in vitro pharmacological profiling, given its centralized clogP and TPSA within the drug-like range and its clean GPR35 profile [1][2].

In Vivo Pharmacokinetic Bridging Studies

With optimal logP (2.44) and molecular weight (342.43), this compound is predicted to have adequate passive permeability and solubility for oral dosing. It can be used as a probe to establish baseline PK parameters for the sulfonamide piperazine class before investing in costly PK-optimized analogs [2].

Application

Selection Property

Validation Focus

σ1 receptor SAR studies

Halogenated sulfonamide piperazine scaffold

σ1 binding assay confirmation

GPR35 pathway counter-screens

Confirmed GPR35 inactivity

GPR35 assay verification

Piperazine sulfonamide library profiling

Reported drug-like property range

Comparative physicochemical profiling

PK parameter bridging studies

Reported logP and TPSA range

In vitro permeability and metabolic stability review

• [1] Sadeghzadeh, M., Sheibani, S., Ghandi, M., Daha, F. J., Amanlou, M., Arjmand, M., & Hasani Bozcheloie, A. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 64, 488–497. https://doi.org/10.1016/j.ejmech.2013.04.013 View Source
• [2] ECBD (European Chemical Biology Database). EOS52790 Compound Record: 1-Cyclopropyl-2-(4-((4-fluorobenzyl)sulfonyl)piperazin-1-yl)ethanol. Basic Properties and GPR35 Assay Data. https://sildrug.ibb.waw.pl/ecbd/EOS52790/ View Source